Cas no 1806466-95-4 (Methyl 4-amino-2-fluoropyridine-3-acetate)

• Product Name: Methyl 4-amino-2-fluoropyridine-3-acetate
• CAS No: 1806466-95-4
• MF: C₈H₉FN₂O₂
• MW: 184.167665243149
• CID: 4908725
• Update Time: 2025-10-29

Methyl 4-amino-2-fluoropyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-2-fluoropyridine-3-acetate

• Inchi： 1S/C8H9FN2O2/c1-13-7(12)4-5-6(10)2-3-11-8(5)9/h2-3H,4H2,1H3,(H2,10,11)
• InChI Key： DAYHLLRGVKUJAM-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CN=1)N)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• XLogP3: 0.4
• Topological Polar Surface Area: 65.2

Additional information on Methyl 4-amino-2-fluoropyridine-3-acetate

Comprehensive Overview of Methyl 4-amino-2-fluoropyridine-3-acetate (CAS No. 1806466-95-4)

Methyl 4-amino-2-fluoropyridine-3-acetate (CAS No. 1806466-95-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluorinated pyridine derivative is characterized by its unique molecular structure, which combines a methyl ester group with a fluoro-substituted pyridine ring. Such structural features make it a valuable intermediate in the synthesis of biologically active molecules, particularly in the development of novel drug candidates and crop protection agents.

In recent years, the demand for fluorinated compounds like Methyl 4-amino-2-fluoropyridine-3-acetate has surged due to their enhanced metabolic stability and bioavailability. Researchers are increasingly exploring its potential in medicinal chemistry, where it serves as a building block for kinase inhibitors and antibacterial agents. The compound's CAS No. 1806466-95-4 is frequently searched in scientific databases, reflecting its growing relevance in high-throughput screening and structure-activity relationship (SAR) studies.

One of the key advantages of Methyl 4-amino-2-fluoropyridine-3-acetate lies in its versatility. The amino and fluoro functional groups allow for further derivatization, enabling chemists to tailor its properties for specific applications. For instance, it has been employed in the synthesis of heterocyclic compounds with potential anticancer or anti-inflammatory activities. This aligns with current trends in precision medicine, where researchers seek targeted therapies with minimal side effects.

From an industrial perspective, Methyl 4-amino-2-fluoropyridine-3-acetate is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are optimizing production processes to reduce waste and energy consumption, addressing the global push for environmentally friendly chemical practices. The compound's CAS No. 1806466-95-4 is also associated with patents focusing on catalytic fluorination methods, a hot topic in modern organic synthesis.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely used to characterize Methyl 4-amino-2-fluoropyridine-3-acetate, ensuring high purity for research applications. Quality control is critical, as impurities can significantly impact downstream reactions. This underscores the importance of reliable suppliers who provide detailed certificates of analysis (CoA) for this compound.

In summary, Methyl 4-amino-2-fluoropyridine-3-acetate (CAS No. 1806466-95-4) represents a cutting-edge tool in chemical research, bridging the gap between academic discovery and industrial application. Its role in advancing drug discovery and agrochemical innovation continues to expand, making it a compound of enduring interest to scientists worldwide.